molecular formula C26H20ClN3O3S B2604285 2-{5-benzyl-4,6-dioxo-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraen-3-yl}-N-[(2-chlorophenyl)methyl]acetamide CAS No. 902293-71-4

2-{5-benzyl-4,6-dioxo-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraen-3-yl}-N-[(2-chlorophenyl)methyl]acetamide

Cat. No. B2604285
CAS RN: 902293-71-4
M. Wt: 489.97
InChI Key: NITJBKXCLCIHMI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{5-benzyl-4,6-dioxo-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraen-3-yl}-N-[(2-chlorophenyl)methyl]acetamide is a useful research compound. Its molecular formula is C26H20ClN3O3S and its molecular weight is 489.97. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

  • Synthesis and Crystallography :

    • The compound has been used in the synthesis of novel compounds, demonstrating its potential as an intermediate in chemical synthesis. For example, in the synthesis of 5-(p-tolyl)-4-[2-(2,4-dichlorophenoxy)acetamido]-1,2,4-tria zole- 3-thione, the compound played a crucial role in the reaction process and the formation of the final product. The study also involved crystallographic analysis to determine the structure of the synthesized compound (Xue et al., 2008).
  • Chemical Reactions and Tautomeric Properties :

    • The compound has been utilized to study the chemical reactions and tautomeric properties of related substances. For instance, research on chlorinated thiophenes and hydroxythiophenes involved synthesizing related compounds and analyzing their behavior and structure (J. Skramstad et al., 2000).
  • Antioxidant and Antitumor Activities :

    • There is research focusing on the synthesis of related compounds and their evaluation for antioxidant and antitumor activities. This includes the development of N-substituted-2-amino-1,3,4-thiadiazoles and their screening for potential therapeutic applications (W. Hamama et al., 2013).
  • Spectroscopic and Quantum Mechanical Studies :

    • Studies have also been conducted on the spectroscopic and quantum mechanical properties of similar compounds. This includes analyzing their ligand-protein interactions and photovoltaic efficiency, which is crucial for understanding the potential applications in dye-sensitized solar cells and other photovoltaic devices (Y. Mary et al., 2020).
  • Synthesis and Biological Activities :

    • The compound has been used in synthesizing novel triazole compounds containing thioamide groups and studying their biological activities. This research provides insights into the potential uses of these compounds in medicinal chemistry and drug development (Li Fa-qian et al., 2005).
  • Cascade Reactions for Heterocyclic Syntheses :

    • Research on cascade reactions utilizing versatile thioureido-acetamides, similar in structure to the compound , has been conducted. These studies are significant for the efficient synthesis of various heterocyclic compounds with potential applications in pharmaceuticals and organic chemistry (J. Schmeyers & G. Kaupp, 2002).

properties

IUPAC Name

2-(5-benzyl-4,6-dioxo-8-thia-3,5-diazatricyclo[7.4.0.02,7]tridecan-3-yl)-N-[(2-chlorophenyl)methyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H28ClN3O3S/c27-20-12-6-4-10-18(20)14-28-22(31)16-29-23-19-11-5-7-13-21(19)34-24(23)25(32)30(26(29)33)15-17-8-2-1-3-9-17/h1-4,6,8-10,12,19,21,23-24H,5,7,11,13-16H2,(H,28,31)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DZGYWBRQVQMFKF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC2C(C1)C3C(S2)C(=O)N(C(=O)N3CC(=O)NCC4=CC=CC=C4Cl)CC5=CC=CC=C5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H28ClN3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

498.0 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.